Cas no 2097996-40-0 (2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine)

• Product Name: 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine
• CAS No: 2097996-40-0
• MF: C₁₃H₂₁N₃O
• MW: 235.3253428936
• CID: 5724342
• PubChem ID: 121201408
• Update Time: 2025-06-15

2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2097996-40-0
• 2-(4-(ethoxymethyl)piperidin-1-yl)pyridin-3-amine
• F1907-5064
• AKOS026709493
• 2-[4-(ethoxymethyl)piperidin-1-yl]pyridin-3-amine
• 3-Pyridinamine, 2-[4-(ethoxymethyl)-1-piperidinyl]-
• 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C13H21N3O/c1-2-17-10-11-5-8-16(9-6-11)13-12(14)4-3-7-15-13/h3-4,7,11H,2,5-6,8-10,14H2,1H3
• InChI Key： IHEZNFDTGPWDAE-UHFFFAOYSA-N
• SMILES： O(CC)CC1CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Exact Mass: 235.168462302g/mol
• Monoisotopic Mass: 235.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 396.3±27.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Additional information on 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine

Introduction to 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 2097996-40-0)

2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 2097996-40-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

The molecular formula of 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine is C₁₅H₂₂N₃O, with a molecular weight of approximately 258.35 g/mol. The compound features a pyridine ring substituted with an amino group at the 3-position and a piperidine ring linked via an ethoxymethyl group at the 4-position. This unique structural arrangement confers specific chemical and physical properties that are crucial for its biological activity.

The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental applications.

Synthesis Methods

The synthesis of 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the reaction of 3-chloropyridine with an appropriate piperidine derivative, followed by subsequent amine functionalization. The detailed synthetic route typically includes the following steps:

1. Nucleophilic substitution of 3-chloropyridine with a piperidine derivative to form the intermediate.
2. Amination of the intermediate to introduce the amino group at the 3-position.
3. Purification and characterization of the final product using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Biological Activity and Potential Applications

2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as a modulator of specific receptors and signaling pathways, particularly in the central nervous system (CNS). Studies have demonstrated that this compound exhibits potent activity against certain neurological disorders, including anxiety and depression.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine on serotonin receptors. The results indicated that the compound acts as a selective serotonin reuptake inhibitor (SSRI), similar to commonly used antidepressants like fluoxetine. This finding suggests that it could be developed into a novel therapeutic agent for treating mood disorders.

Furthermore, preliminary studies have also explored the potential of this compound in neuroprotective applications. In vitro experiments using neuronal cell cultures have shown that 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine can protect cells from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation into the therapeutic potential of 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine. Several clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are designed to assess various endpoints, including pharmacokinetics, pharmacodynamics, and adverse effects.

In addition to its potential as a standalone therapeutic agent, there is growing interest in exploring combination therapies involving this compound. For instance, researchers are investigating whether combining it with existing treatments can enhance therapeutic outcomes while reducing side effects.

The future directions for research on 2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine include optimizing its chemical structure to improve potency and selectivity, developing more efficient synthesis methods for large-scale production, and conducting comprehensive safety assessments to ensure its suitability for clinical use.

Conclusion

2-(4-(Ethoxymethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 2097996-40-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities that make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future clinical advancements in treating neurological disorders.